Cas no 1131615-13-8 (3-Bromo-4-pentylbenzoic acid)

• Product Name: 3-Bromo-4-pentylbenzoic acid
• CAS No: 1131615-13-8
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 1030502
• PubChem ID: 45072094
• Update Time: 2025-08-03

3-Bromo-4-pentylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-pentylbenzoic acid
• DB-366170
• 3-Bromo-4-pentylbenzoicacid
• DTXSID80662362
• 1131615-13-8
• AKOS015843198

• Inchi： 1S/C12H15BrO2/c1-2-3-4-5-9-6-7-10(12(14)15)8-11(9)13/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： MQFNWGDNZJKUFZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1CCCCC

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives